Cas no 126766-10-7 (2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid)

• Product Name: 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid
• CAS No: 126766-10-7
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 2855743
• PubChem ID: 14476141
• Update Time: 2025-06-11

2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylic acid
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-aMino-4,5,6,7-tetrahydro-6-(phenylMethyl)-
• 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

• Inchi： 1S/C15H16N2O2S/c16-14-13(15(18)19)11-6-7-17(9-12(11)20-14)8-10-4-2-1-3-5-10/h1-5H,6-9,16H2,(H,18,19)
• InChI Key： ZRXXYMHDTWZEPP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)CCC2C(C(O)=O)=C(N)SC1=2

Additional information on 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

Introduction to 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid (CAS No. 126766-10-7) and Its Emerging Applications in Chemical Biology

2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid, identified by the chemical identifier CAS No. 126766-10-7, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thieno[2,3-c]pyridine scaffold, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both amino and benzyl substituents in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for medicinal chemistry and drug discovery initiatives.

The thieno[2,3-c]pyridine core is a fused bicyclic system consisting of a thiophene ring linked to a pyridine ring. This structural motif is known to exhibit remarkable stability and flexibility, which are critical attributes for biological activity. The amino group at the 2-position and the benzyl group at the 6-position further enhance the compound's pharmacophoric potential by introducing functionalities that can interact with biological targets through hydrogen bonding, hydrophobic interactions, or other non-covalent bonds. These features make 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid a promising candidate for further exploration in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on exploiting heterocyclic compounds for therapeutic purposes. Among these, thieno[2,3-c]pyridines have emerged as particularly versatile scaffolds due to their ability to modulate various biological pathways. For instance, derivatives of this class have been investigated for their potential roles in inhibiting kinases, targeting transcription factors, and modulating ion channels. The 3-carboxylic acid moiety in the title compound not only provides a site for further derivatization but also contributes to its solubility and bioavailability, which are essential factors in drug design.

One of the most compelling aspects of 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid is its structural similarity to known bioactive molecules. By leveraging computational methods such as molecular docking and virtual screening, researchers have identified this compound as a potential hit in high-throughput screening campaigns targeting various disease-related proteins. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammatory diseases. These findings underscore the importance of exploring structurally diverse scaffolds like thieno[2,3-c]pyridines in the quest for novel therapeutics.

The synthesis of 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid presents an interesting challenge due to the complexity of its heterocyclic core. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in achieving efficient syntheses of thieno[2,3-c]pyridine derivatives. These methods not only enhance yield but also allow for modular modifications at various positions within the scaffold.

The pharmacological evaluation of CAS No. 126766-10-7 has revealed several promising properties that warrant further investigation. In vitro assays have demonstrated its ability to interact with specific protein targets with high selectivity. For example, some derivatives have shown potent inhibition of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. Additionally, the compound has exhibited anti-inflammatory effects by modulating cytokine production pathways. These results highlight its potential as a lead compound for developing small-molecule drugs targeting inflammatory and immunological disorders.

Recent studies have also explored the role of thieno[2,3-c]pyridines in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of these compounds allow them to penetrate the blood-brain barrier and interact with central nervous system (CNS) targets. In animal models of neurodegeneration, 2-amino-6-benzyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid derivatives have shown neuroprotective effects by reducing oxidative stress and inhibiting aberrant protein aggregation. These findings open up new avenues for treating neurodegenerative conditions using this class of heterocyclic compounds.

The development of novel drug candidates often involves optimizing physicochemical properties such as solubility、metabolic stability、and pharmacokinetic profiles。The presence of functional groups like the amino group and carboxylic acid moiety in CAS No. 126766-10-7 provides opportunities for chemical modifications aimed at enhancing these properties。For instance，the carboxylic acid group can be esterified or amidated to improve solubility，while electronic modifications around the thieno[2，3-c]pyridine core can fine-tune binding affinity。These strategies are essential for translating promising hits into viable drug candidates。

The growing interest in thieno[2，3-c]pyridines as pharmacological scaffolds has spurred innovation in synthetic chemistry，leading to more efficient routes for their preparation。Recent advances include the use of flow chemistry techniques，which enable scalable synthesis under controlled conditions。Additionally，biocatalytic approaches have been explored as alternative methods for constructing complex heterocycles without relying on harsh reagents or excessive waste generation。These developments not only accelerate drug discovery but also align with green chemistry principles。

In conclusion, CAS No 126766 - 10 - 7 represents an exciting opportunity for researchers working at the intersection of chemical biology and medicinal chemistry。Its unique structural features，combined with preliminary evidence of biological activity，make it a compelling candidate for further exploration。As our understanding of biological pathways continues to expand，compounds like this will play an increasingly important role in developing innovative therapies against human diseases。The future holds great promise for harnessing the potential of thieno[23c] pyridines like - amino - 6 - benzyl - 4h ，5h ，6h ，7h - thien o [23c ] py rid ine - 33 - car box y lic ac id (cas no .12676 - 10 - 7 ) 。 p > article > response >